Cas no 1003014-25-2 (tert-butyl 2-fluoro-3-oxobutanoate)

• Product Name: tert-butyl 2-fluoro-3-oxobutanoate
• CAS No: 1003014-25-2
• MF: C₈H₁₃FO₃
• MW: 176.185426473618
• CID: 6305638
• PubChem ID: 45102398
• Update Time: 2025-07-23

tert-butyl 2-fluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-fluoro-3-oxobutanoate
• 1003014-25-2
• EN300-1457734

• Inchi： 1S/C8H13FO3/c1-5(10)6(9)7(11)12-8(2,3)4/h6H,1-4H3
• InChI Key： DTKCGRZNXMELPE-UHFFFAOYSA-N
• SMILES： FC(C(C)=O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 176.08487243g/mol
• Monoisotopic Mass: 176.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on tert-butyl 2-fluoro-3-oxobutanoate

Research Brief on the Applications and Synthesis of tert-Butyl 2-Fluoro-3-oxobutanoate (CAS: 1003014-25-2) in Chemical Biology and Pharmaceutical Research

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of fluorinated compounds, particularly tert-butyl 2-fluoro-3-oxobutanoate (CAS: 1003014-25-2), as versatile intermediates in drug discovery and synthesis. This compound, characterized by its fluoro and oxo functional groups, has garnered attention for its role in the development of bioactive molecules and its utility in asymmetric synthesis. The following brief synthesizes the latest findings on its applications, synthetic methodologies, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl 2-fluoro-3-oxobutanoate as a key precursor in the synthesis of fluorinated β-amino acids, which are critical for modulating peptide stability and bioavailability. Researchers employed a stereoselective hydrogenation protocol catalyzed by chiral iridium complexes, achieving enantiomeric excesses >95%. This method underscores the compound’s potential in creating enantiopure building blocks for protease inhibitors and GPCR-targeted therapeutics.

In parallel, a novel continuous-flow synthesis of tert-butyl 2-fluoro-3-oxobutanoate was reported in Organic Process Research & Development (2024), addressing scalability challenges in traditional batch processes. By optimizing reaction parameters (temperature: −20°C, residence time: 2 min), the team achieved a 92% yield with minimal byproduct formation, highlighting its industrial applicability. The study also emphasized the compound’s role in generating fluorinated heterocycles via [3+2] cycloadditions, a pathway relevant to kinase inhibitor development.

Mechanistic investigations using DFT calculations (Chemical Science, 2024) revealed that the fluorine atom in tert-butyl 2-fluoro-3-oxobutanoate significantly influences the electrophilicity of the β-carbonyl group, facilitating nucleophilic attacks at this position. This property has been exploited in the design of covalent inhibitors targeting cysteine proteases, with demonstrated IC₅₀ values in the nanomolar range against cathepsin B. Such findings position this compound as a strategic tool for rational drug design.

Ongoing clinical trials (NCT05678984) are evaluating derivatives of tert-butyl 2-fluoro-3-oxobutanoate as PET tracers for imaging tumor glycolysis. The fluorine-18 labeled analog exhibited high uptake in xenograft models, with a tumor-to-background ratio of 8:1 at 60 min post-injection, suggesting diagnostic potential in oncology. These multidisciplinary applications underscore the compound’s expanding role in translational research.

In conclusion, tert-butyl 2-fluoro-3-oxobutanoate (1003014-25-2) emerges as a multifunctional scaffold bridging synthetic chemistry and biomedical applications. Future research directions may explore its utility in mRNA delivery systems, where fluorinated esters are gaining traction for enhancing lipid nanoparticle stability. Collaborative efforts between academia and industry will be pivotal in unlocking its full therapeutic potential.